1-{[1-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazol-4-yl]methyl}piperazine

• IUPAC Name: 1-[[1-(3-fluoro-4-methoxyphenyl)triazol-4-yl]methyl]piperazine
• InChI: InChI=1S/C14H18FN5O/c1-21-14-3-2-12(8-13(14)15)20-10-11(17-18-20)9-19-6-4-16-5-7-19/h2-3,8,10,16H,4-7,9H2,1H3
• InChI Key: KKRDFKYMPDFCKW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C=C(N=N2)CN3CCNCC3)F
• Molecular Formula: C14H18FN5O
• Molecular Weight: 291.32 g/mol

Description

“1-{[1-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazol-4-yl]methyl}piperazine” is a compound with the CAS Number: 523980-18-9. It has a molecular weight of 224.28. The compound is stored at room temperature and is in liquid form.

Molecular Structure Analysis

The IUPAC name for this compound is 2-fluoro-4-(1-piperazinylmethyl)phenyl methyl ether. The InChI code is 1S/C12H17FN2O/c1-16-12-3-2-10(8-11(12)13)9-15-6-4-14-5-7-15/h2-3,8,14H,4-7,9H2,1H3.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 224.28. It is a liquid at room temperature.

Scientific Research Applications

Synthesis and Characterization

• The novel compound 2-{[4-(4-Bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione was synthesized via a three-step protocol, showcasing a related compound's synthesis process (Wujec & Typek, 2023).

Biological Activities

• Norfloxacin derivatives, including compounds similar to 1-{[1-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazol-4-yl]methyl}piperazine, were synthesized and showed excellent antimicrobial activity (Menteşe et al., 2013).
• The synthesis and biological activity of triazole analogues of piperazine, including compounds similar to the queried compound, showed significant inhibition of bacterial growth (Nagaraj et al., 2018).
• Novel 1,2,4-triazole derivatives exhibited good to moderate antimicrobial activities against various microorganisms (Bektaş et al., 2007).
• Mannich bases with piperazines, including compounds structurally related to the queried compound, showed cytotoxic/anticancer and carbonic anhydrase inhibitory effects (Gul et al., 2019).

Chemical Properties and Interactions

• Quantum chemical calculations of a novel functionalized triazoline-3-thione compound, similar to the queried compound, highlighted its potential as a chemotherapeutic agent (El-Emam et al., 2012).
• The crystal structure and theoretical analysis of intermolecular interactions in biologically active derivatives of 1,2,4-triazoles, related to the queried compound, were explored (Shukla et al., 2017).

Imaging and Diagnostic Applications

• A new methoxyphenyl piperazine derivative was synthesized and radiolabeled for potential use as a 5HT1A receptor imaging agent (Hassanzadeh et al., 2012).
• [(18)F]p-MPPF, a radiolabeled antagonist, was used for studying 5-HT(1A) receptors with PET, involving a compound structurally related to the queried compound (Plenevaux et al., 2000).

Safety and Hazards

The compound has several hazard statements including H302, H315, H318, H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P403+P233, P405, P501.